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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

Carbutamide-d9, a deuterated analog of the first-generation sulfonylurea, Carbutamide. This

document is intended to assist researchers, scientists, and drug development professionals in

sourcing high-quality Carbutamide-d9 for various research applications, including metabolic

studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based

bioanalysis.

Introduction to Carbutamide-d9
Carbutamide-d9 (CAS No. 1246820-50-7) is a stable isotope-labeled version of Carbutamide,

where nine hydrogen atoms on the butyl group have been replaced with deuterium. This

isotopic labeling makes it an invaluable tool in analytical and metabolic research. Its primary

application is as an internal standard for the quantification of Carbutamide in biological

matrices using liquid chromatography-mass spectrometry (LC-MS). The use of a deuterated

internal standard is considered the gold standard in quantitative bioanalysis as it closely mimics

the analyte's behavior during sample extraction, chromatographic separation, and ionization,

thereby correcting for variability and improving the accuracy and precision of the analytical

method.[1]
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A number of reputable chemical suppliers offer Carbutamide-d9 for research purposes. The

following table summarizes the available quantitative data for Carbutamide-d9 from various

commercial sources. While chemical purity is generally high for such research-grade

compounds, the critical parameter of isotopic enrichment is often not explicitly stated on

product pages and is typically detailed in the lot-specific Certificate of Analysis (CoA) provided

upon purchase.

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Available
Quantitie
s

LGC

Standards

(incorporati

ng Toronto

Research

Chemicals)

TRC-

C183302

1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

>95% (for

unlabeled)

1 mg, 10

mg

MedChem

Express

HY-

W011651S

1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

Not

specified

1 mg, 10

mg

Santa Cruz

Biotechnol

ogy

sc-211113
1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

Not

specified
Inquire

EvitaChem
EVT-

1465138

1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

Not

specified
Inquire

Pharmaffili

ates

PA STI

017970

1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

Not

specified
Inquire

Cayman

Chemical

Not

Available

1246820-

50-7

C₁₁H₈D₉N₃

O₃S
280.39

≥98% (for

unlabeled)

Not

specified

Note: Purity and isotopic enrichment are critical parameters. It is strongly recommended to

request a Certificate of Analysis from the supplier for lot-specific data.
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Representative Experimental Protocol:
Quantification of Carbutamide in Human Plasma
using Carbutamide-d9 as an Internal Standard by
LC-MS/MS
The following is a representative experimental protocol for the quantitative analysis of

Carbutamide in human plasma, adapted from established methods for other sulfonylurea

drugs. This protocol should be optimized and validated for specific laboratory conditions and

instrumentation.

Materials and Reagents
Carbutamide analytical standard

Carbutamide-d9 (internal standard)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water (18.2 MΩ·cm)

Human plasma (K2EDTA as anticoagulant)

Preparation of Stock and Working Solutions
Carbutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Carbutamide in

methanol.

Carbutamide-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Carbutamide-d9 in methanol.

Working Solutions: Prepare serial dilutions of the Carbutamide stock solution in 50:50 (v/v)

methanol:water to create calibration standards and quality control (QC) samples.
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IS Working Solution (e.g., 100 ng/mL): Dilute the Carbutamide-d9 stock solution in

acetonitrile.

Sample Preparation (Protein Precipitation)
Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge

tube.

Add 20 µL of the IS working solution (e.g., 100 ng/mL) and vortex briefly.

Add 300 µL of cold acetonitrile (containing the IS) to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial

for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography System: A high-performance or ultra-high-performance liquid

chromatography (HPLC or UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

0-0.5 min: 20% B

0.5-2.5 min: 20% to 80% B
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2.5-3.0 min: 80% B

3.0-3.1 min: 80% to 20% B

3.1-4.0 min: 20% B

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Carbutamide:m/z 272.1 → 156.1 (Quantifier), m/z 272.1 → 91.1 (Qualifier)

Carbutamide-d9:m/z 281.2 → 165.1 (Note: These MRM transitions are predicted and

should be optimized on the specific instrument.)

Visualizations
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the procurement and application workflow for Carbutamide-
d9 in a typical research setting.
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Procurement and Quality Control Workflow for Carbutamide-d9

Procurement Quality Control

Identify Supplier Request CoA Purchase Receive & Log Verify Identity Assess Purity
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Bioanalytical Workflow using Carbutamide-d9 Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Spike IS

Protein Precipitation

Evaporation & Reconstitution

LC Separation

MS Detection

Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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